Cas no 2229490-91-7 (1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopentane-1-carboxylic acid
• CAS No: 2229490-91-7
• MF: C₁₇H₂₃NO₅
• MW: 321.368225336075
• CID: 6170543
• PubChem ID: 165834381
• Update Time: 2025-06-11

1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopentane-1-carboxylic acid
• 1-(4-{[(tert-butoxy)carbonyl]amino}-3-hydroxyphenyl)cyclopentane-1-carboxylic acid
• 2229490-91-7
• EN300-1875872

• Inchi： 1S/C17H23NO5/c1-16(2,3)23-15(22)18-12-7-6-11(10-13(12)19)17(14(20)21)8-4-5-9-17/h6-7,10,19H,4-5,8-9H2,1-3H3,(H,18,22)(H,20,21)
• InChI Key： CFXWBJLTCWKMGH-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC(=C(C=2)O)NC(=O)OC(C)(C)C)CCCC1)=O

Computed Properties

• Exact Mass: 321.15762283g/mol
• Monoisotopic Mass: 321.15762283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2229490-91-7)

1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2229490-91-7) is a specialized organic compound with significant relevance in pharmaceutical research and medicinal chemistry. This compound features a unique cyclopentane-carboxylic acid backbone coupled with a tert-butoxycarbonyl (Boc)-protected amino group and a hydroxyphenyl moiety, making it a versatile intermediate for drug discovery and peptide synthesis. Its molecular structure, characterized by the Boc group and carboxylic acid functionality, allows for selective modifications, catering to the growing demand for targeted therapeutics and bioconjugation applications.

In recent years, the compound has garnered attention due to its potential role in small-molecule inhibitors and proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in cancer therapy. Researchers are increasingly exploring its utility in kinase inhibition and protein degradation, aligning with the trend toward precision medicine. The hydroxyphenyl group further enhances its binding affinity to biological targets, a feature highly sought after in structure-activity relationship (SAR) studies.

The synthesis of 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopentane-1-carboxylic acid involves multi-step organic reactions, including Boc protection, cyclization, and carboxylic acid activation. Its CAS No. 2229490-91-7 serves as a critical identifier in chemical databases, facilitating its traceability in patent literature and academic publications. The compound’s stability under physiological conditions and compatibility with solid-phase peptide synthesis (SPPS) further underscores its value in biopharmaceutical development.

From an industrial perspective, the demand for high-purity intermediates like this compound is driven by advancements in combinatorial chemistry and high-throughput screening (HTS). Its applications extend to fluorescent probes and molecular imaging, addressing the need for non-invasive diagnostics. As the pharmaceutical industry shifts toward fragment-based drug design (FBDD), the compound’s modular structure positions it as a valuable scaffold for optimizing bioavailability and drug-likeness.

Environmental and green chemistry considerations are also shaping the synthesis protocols for CAS No. 2229490-91-7. Innovations in catalytic methods and solvent-free reactions aim to reduce waste and improve atom economy, reflecting the broader push for sustainable chemistry. These developments resonate with the increasing focus on ESG (Environmental, Social, and Governance) metrics in the chemical manufacturing sector.

In summary, 1-(4-{(tert-butoxy)carbonylamino}-3-hydroxyphenyl)cyclopentane-1-carboxylic acid (CAS No. 2229490-91-7) exemplifies the intersection of chemical innovation and therapeutic potential. Its structural versatility and applicability in next-generation drug development make it a compound of enduring interest to researchers, pharmaceutical companies, and biotech startups alike. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in addressing unmet medical needs.